Cas no 139967-37-6 (Hydrazinecarboxamide,2-[1-(3-chlorophenyl)-2-(4-cyanophenyl)ethylidene]-N-[3,5-dichloro-4-[4-(trifluoromethyl)phenoxy]phenyl]-)

• Product Name: Hydrazinecarboxamide,2-[1-(3-chlorophenyl)-2-(4-cyanophenyl)ethylidene]-N-[3,5-dichloro-4-[4-(trifluoromethyl)phenoxy]phenyl]-
• CAS No: 139967-37-6
• MF: C₂₉H₁₈Cl₃F₃N₄O₂
• MW: 617.833034038544
• CID: 1291369
• Update Time: 2024-08-04

Hydrazinecarboxamide,2-[1-(3-chlorophenyl)-2-(4-cyanophenyl)ethylidene]-N-[3,5-dichloro-4-[4-(trifluoromethyl)phenoxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide,2-[1-(3-chlorophenyl)-2-(4-cyanophenyl)ethylidene]-N-[3,5-dichloro-4-[4-(trifluoromethyl)phenoxy]phenyl]-
• Hydrazinecarboxamide, 2-[1-(3-chlorophenyl)-2-(4-cyanophenyl)ethylidene]-N-[3,5-dichloro-4-[4-(trifluoromethyl)phenoxy]phenyl]-

• Inchi： 1S/C29H18Cl3F3N4O2/c30-21-3-1-2-19(13-21)26(12-17-4-6-18(16-36)7-5-17)38-39-28(40)37-22-14-24(31)27(25(32)15-22)41-23-10-8-20(9-11-23)29(33,34)35/h1-11,13-15H,12H2,(H2,37,39,40)
• InChI Key： KPJOXAGJPUGXOV-UHFFFAOYSA-N
• SMILES： N(C(NC1=CC(Cl)=C(OC2=CC=C(C(F)(F)F)C=C2)C(Cl)=C1)=O)N=C(C1=CC=CC(Cl)=C1)CC1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 616.04504

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• PSA: 86.51
• pka: 10.60±0.46(Predicted)